Cas no 716323-56-7 (Pyridine, 4-(1H-tetrazol-5-yl)-, 1-oxide)

• Product Name: Pyridine, 4-(1H-tetrazol-5-yl)-, 1-oxide
• CAS No: 716323-56-7
• MF: C₆H₅N₅O
• MW: 163.136799573898
• CID: 1748984
• Update Time: 2024-11-18

Pyridine, 4-(1H-tetrazol-5-yl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(1H-tetrazol-5-yl)-, 1-oxide
• Pyridine, 4-(2H-tetrazol-5-yl)-, 1-oxide

• Inchi： 1S/C6H5N5O/c12-11-3-1-5(2-4-11)6-7-9-10-8-6/h1-4H,(H,7,8,9,10)
• InChI Key： HKUOODNFDRWQML-UHFFFAOYSA-N
• SMILES： C1[N+]([O-])=CC=C(C2=NNN=N2)C=1

Computed Properties

• Exact Mass: 163.04955

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 568.4±52.0 °C(Predicted)
• PSA: 81.4
• pka: 3.00±0.10(Predicted)